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Compound of Interest

Compound Name: 3,5,5-Trimethylhexanoyl chloride

Cat. No.: B1295747

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, storage, and
disposal of 3,5,5-Trimethylhexanoyl chloride. Adherence to these procedures is critical for
ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective Equipment
(PPE)

3,5,5-Trimethylhexanoyl chloride is a corrosive and toxic substance that can cause severe
skin burns, eye damage, and may be fatal if inhaled.[1] It is also harmful if swallowed and may
cause an allergic skin reaction.[1] The chemical is corrosive to metals and harmful to aquatic
life with long-lasting effects.[2] It is crucial to handle this chemical with appropriate personal
protective equipment in a well-ventilated area.[3]

Table 1: Required Personal Protective Equipment (PPE)
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Body Part

Required PPE

Specifications

Eyes/Face

Safety Goggles / Face Shield

Tightly fitting safety goggles.
Use equipment for eye
protection tested and approved
under appropriate government
standards such as NIOSH
(US) or EN 166 (EU).

Skin

Chemical-Impermeable Gloves

Handle with gloves. Gloves
must be inspected prior to use.
Use proper glove removal
technique to avoid skin

contact.[1]

Protective Clothing

Wear impervious clothing. The
type of protective equipment

must be selected according to
the concentration and amount
of the dangerous substance at

the specific workplace.[1]

Respiratory

Respiratory Protection

Use only outdoors or in a well-
ventilated area.[1] In case of
inadequate ventilation, wear
respiratory protection.[1][3] A
recommended filter type is
ABEK.

Safe Handling and Storage

Handling:

o Work in a well-ventilated place, such as a chemical fume hood.[3]

» Avoid contact with skin, eyes, and clothing.[4]

» Do not breathe mist, gas, or vapors.[3]
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e Use non-sparking tools and prevent fire caused by electrostatic discharge.[3]
e Do not eat, drink, or smoke when using this product.[1][5]

e Wash hands and face thoroughly after handling.[4]

Storage:

e Store in a dry, cool, and well-ventilated place.[3]

Keep the container tightly closed.[1][3]

Store locked up.[1][3]

Store in a corrosion-resistant container with a resistant inner liner.[1][3]

Keep away from moisture as the substance reacts violently with water.[4]

First Aid Measures

Immediate medical attention is required in case of exposure.

Table 2: First Aid Procedures
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Exposure Route First Aid Instructions

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor

Inhalation
immediately.[3] Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the
chemical.[3]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[3]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Consult a doctor immediately.[3]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately.[3]

Spill and Disposal Procedures

Spill Cleanup:

Evacuate and Ventilate: Evacuate personnel to safe areas and ensure adequate ventilation.
[1][3] Remove all sources of ignition.[3]

o Contain Spill: Use absorbent materials like clay, sand, or commercial sorbents to contain the
spill.[6] Do not use combustible materials like sawdust.[6]

o Neutralize (for acidic spills): As 3,5,5-Trimethylhexanoyl chloride is an acid chloride, it will
react with moisture. For acidic liquid spills, apply an acid neutralizer from the outer edges
inward.[7]

o Collect Waste: Collect the absorbed material using non-sparking tools and place it in a
suitable, closed container for disposal.[3][7]
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» Decontaminate Area: Thoroughly wash the affected area with a mild detergent solution.[7]

o Dispose of Waste: All spill residues and contaminated PPE must be placed in a sealed
container, properly labeled as hazardous waste, and disposed of according to regulations.[7]

Disposal:

e The material should be disposed of by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[3]

e Do not allow the chemical to enter drains or sewer systems.[3]

o Contaminated packaging should be triple rinsed and offered for recycling or reconditioning,
or punctured and disposed of in a sanitary landfill.[3]

Physical and Chemical Properties

Table 3: Properties of 3,5,5-Trimethylhexanoyl chloride

Property Value

CAS Number 36727-29-4[3][5]

Molecular Formula C9H17CIO[5]

Molecular Weight 176.68 g/mol [5]

Appearance Colorless to light yellow clear liquid[2]
Boiling Point 190.3 °C[3]

Melting Point <-50 °C[3]

Flash Point 140 °C[2]

Specific Gravity 0.94 (20/20)[2]

Experimental Workflow: Safe Handling and Disposal

The following diagram outlines the standard operating procedure for using and disposing of
3,5,5-Trimethylhexanoyl chloride in a laboratory setting.
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Workflow for Safe Handling of 3,5,5-Trimethylhexanoy! chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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